6-ethoxy-N-((2-phenylthiazol-4-yl)methyl)pyrimidine-4-carboxamide

• IUPAC Name: 6-ethoxy-N-[(2-phenyl-1,3-thiazol-4-yl)methyl]pyrimidine-4-carboxamide
• InChI: InChI=1S/C17H16N4O2S/c1-2-23-15-8-14(19-11-20-15)16(22)18-9-13-10-24-17(21-13)12-6-4-3-5-7-12/h3-8,10-11H,2,9H2,1H3,(H,18,22)
• InChI Key: CDIZANNMMDNVPU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC=NC(=C1)C(=O)NCC2=CSC(=N2)C3=CC=CC=C3
• Molecular Formula: C17H16N4O2S
• Molecular Weight: 340.4 g/mol
• CAS No.: 2034227-67-1

Description

6-ethoxy-N-((2-phenylthiazol-4-yl)methyl)pyrimidine-4-carboxamide is a useful research compound. Its molecular formula is C17H16N4O2S and its molecular weight is 340.4. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

• Research into the synthesis of novel pyrimidine derivatives, including those structurally related to 6-ethoxy-N-((2-phenylthiazol-4-yl)methyl)pyrimidine-4-carboxamide, has shown promising applications in medicine, particularly as anticancer and anti-inflammatory agents. For instance, a study by Rahmouni et al. (2016) describes the synthesis of a series of pyrazolopyrimidines derivatives with significant cytotoxic and 5-lipoxygenase inhibition activities, which are essential for cancer therapy and the treatment of inflammatory diseases (Rahmouni et al., 2016).

Anticancer and Anti-Inflammatory Agents

• A study by Abu‐Hashem et al. (2020) highlighted the synthesis of novel benzodifuranyl and thiazolopyrimidines derived from visnaginone and khellinone as potent anti-inflammatory and analgesic agents. These compounds showed high inhibitory activity on COX-2 selectivity, with significant analgesic and anti-inflammatory activity, comparing favorably to sodium diclofenac (Abu‐Hashem et al., 2020).

Antibacterial Activities

• The synthesis of pyrano[2,3-d]pyrimidine and pyrano[3,2-e][1,2,4]triazolo[2,3-c]pyrimidine derivatives has been explored for their promising antibacterial activities. Compounds synthesized in this research showed significant effectiveness against various bacterial strains, indicating their potential as novel antibacterial agents (El-Agrody et al., 2000).

Antiviral Activity

• The search for novel antiviral compounds led to the synthesis of pyrrolo[2,3-d]pyrimidine derivatives, demonstrating the critical role of specific substituents on antiviral activity against human cytomegalovirus (HCMV) and herpes simplex virus (HSV). The study emphasizes the necessity of certain functional groups for antiviral efficacy, which can guide the development of new antiviral drugs (Renau et al., 1996).